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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of Prometon, a non-selective, pre- and post-
emergent herbicide used for total vegetation control in non-agricultural settings.[1][2][3] The
information compiled herein, including its mechanism of action, environmental fate, and
analytical protocols, is intended to support research and development studies.

Introduction to Prometon

Prometon (IUPAC name: 6-Methoxy-N2,N4-di(propan-2-yl)-1,3,5-triazine-2,4-diamine) is a
triazine herbicide widely used for long-lasting control of annual and perennial broadleaf weeds
and grasses.[3][4][5] Its application is primarily in non-cropping situations such as industrial
sites, rights-of-way, and around buildings where complete vegetation control is desired.[1][6] It
is effective both on existing vegetation and in preventing seed germination.[1] Much of its
herbicidal activity occurs through root absorption, requiring adequate rainfall to move the
chemical into the root zone.[5]

Mechanism of Action

Prometon is a systemic herbicide that acts by inhibiting photosynthesis.[1][4] After being
absorbed by the roots and foliage, it is translocated to the chloroplasts.[1][7] There, it disrupts
the photosynthetic electron transport chain at Photosystem Il (PSII).[2][4] Specifically, it
competes with plastoquinone for the binding site on the D1 protein of the PSII complex,
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blocking electron flow and halting the production of energy (ATP) and reducing power (NADPH)
required for plant growth.[4] This ultimately leads to the death of the plant.[1]

Inhibition of Photosynthesis by Prometon
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Caption: Prometon inhibits photosynthesis by blocking the electron transport chain at
Photosystem II.

Physicochemical and Toxicological Data

Prometon's chemical properties influence its environmental behavior and toxicological profile.
It is a stable compound, moderately soluble in water, and can be highly persistent.[4][8]

Table 1: Physicochemical Properties of Prometon

Property Value Reference
Chemical Family Triazine [2]

Molar Mass 225.29 g/mol [3]

Water Solubility 720 - 750 mg/L (ppm) [21[7]

Vapor Pressure 2.3 x 1075 mm Hg (at 20°C) [5]

Soil Organic Carbon-Water
L . 51-572mL/g [21[5][9]
Partitioning Coefficient (Koc)
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| Stability | Stable to hydrolysis in neutral, slightly acidic, or alkaline media at 20°C.
Decomposed by UV irradiation. [[5] |

Table 2: Toxicological Data for Prometon

Endpoint Value Species Reference
Acute Oral LDso 1,518 - 2,276 mg/kg Rat [2][10]
Avian Acute LDso >2,264 mg/kg Not Specified [10]
Fish 96-hour LCso 12 mg/L Not Specified [10]
Aquatic Crustacean .

25.7 mg/L Not Specified [10]
48-hour LCso
Aquatic Plant 7-day ]

0.624 mg/L Lemna gibba [4]

ECso

| Honey Bee Contact LDso | 36 p g/bee | Honey Bee |[10] |

Environmental Fate and Ecotoxicity

Prometon's properties of high persistence and mobility create a potential for environmental
contamination, particularly of groundwater.[4][6]

» Persistence: Prometon degrades slowly in the environment.[7] The average field half-life is
reported to be around 500-932 days.[5][7]

» Mobility: Due to its moderate water solubility and relatively low Koc values, prometon is
considered mobile in soil and has a high potential to leach into groundwater.[4][7][9] It has
been frequently detected in both surface and groundwater in urban and agricultural areas.[6]

o Degradation: The primary degradation products of prometon include 2-hydroxy-4,6-
bis(isopropylamino)-s-triazine (hydroxyprometon) and N2-isopropyl-6-methoxy-1,3,5-
triazine-2,4-diamine (deisopropylprometon).[10][11][12] These transformation products have
also been identified in groundwater samples.[11][12]
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Prometon Application
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Caption: Environmental fate and degradation pathways of Prometon following application.

Experimental Protocols

The following protocols are designed for researchers studying the presence and effects of
Prometon.

Protocol 1: Analysis of Prometon in Water by HPLC-MS/MS

This protocol is for the quantitative analysis of Prometon in water samples using High-
Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-
MS/MS).[13]

e 1. Materials and Reagents:
o Prometon analytical standard

o Prometryn (Internal Standard, IS)
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o Methanol (HPLC Grade)

o Formic Acid (LC-MS Grade)

o HPLC Grade Water

o 0.2 um PTFE syringe filters

o Autosampler vials

2. Standard and Sample Preparation:

o Internal Standard (IS) Stock: Prepare a 10.0 pg/mL stock solution of Prometryn in
methanol.

o Dilution Solvent: Prepare a solution of Methanol:HPLC Grade Water:Formic Acid
(50:50:0.1, v/viv) containing 2.5 ng/mL of Prometryn IS.[13]

o Calibration Standards: Prepare a series of calibration standards by spiking known
concentrations of Prometon analytical standard into the Dilution Solvent.

o Sample Preparation:

Take a 2.00 mL aliquot of the water sample.

Add 2.00 mL of a dilution solvent containing methanol, 0.2% formic acid, and 5.0 ng/mL
of Prometryn IS.[13]

Vortex briefly to mix.

Filter the diluted sample through a 0.2 um PTFE syringe filter into an autosampler vial.
[13]

3. HPLC-MS/MS Analysis:

o HPLC System: Agilent 1260 Infinity Series or equivalent.[13]

o Mass Spectrometer: AB SCIEX 5500 Triple Quad or equivalent.[13]
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o lonization Mode: Positive ion, Multiple Reaction Monitoring (MRM).[13]

o Chromatographic Separation: Use a suitable C18 column with a gradient elution program
using mobile phases of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic
acid).[11]

o Data Analysis: Generate a calibration curve from the analysis of the standard solutions.
Quantify Prometon in the samples by comparing its peak area ratio to the internal
standard against the calibration curve.[13]
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Caption: Experimental workflow for the analysis of Prometon in water samples.
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Protocol 2: Phytotoxicity Screening Assay

This protocol provides a general framework for assessing the herbicidal activity of Prometon

on non-target plant species under controlled conditions.[14]

. Plant Cultivation:

Select a variety of non-agricultural plant species for testing (e.g., common broadleaf
weeds and grasses).[5]

Sow seeds in pots containing a standardized potting mix.

Grow plants in a greenhouse or growth chamber with controlled temperature, humidity,
and photoperiod.

Water plants as needed to maintain adequate soil moisture.

. Herbicide Application:

Grow plants until they reach the four- to six-leaf stage.[14]

Prepare a range of Prometon concentrations using a formulation similar to commercial
products (e.g., 25% emulsifiable concentrate).[2] The carrier can be water or an oil-based
solvent.[5]

Include a control group that is sprayed only with the carrier solution.

Apply the herbicide solutions to the plants using a calibrated sprayer to ensure uniform
coverage.

. Data Collection and Analysis:

Observe plants regularly for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting).

At a predetermined time point (e.g., 21 or 28 days after treatment), harvest the above-
ground biomass for each plant.[14]

Dry the biomass in an oven at 60-70°C until a constant weight is achieved.
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o Measure the dry biomass.

o Analyze the data to determine dose-response relationships, such as the effective
concentration that causes a 50% reduction in growth (ECso). Compare the sensitivity
between different plant species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051717#application-of-prometon-in-non-agricultural-
vegetation-control-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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